5-Amino-1-(3-aminobenzyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-[(3-aminophenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C10H12N6O/c11-7-3-1-2-6(4-7)5-16-9(12)8(10(13)17)14-15-16/h1-4H,5,11-12H2,(H2,13,17)
• InChI Key: KJOOEQHIKDGADQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)CN2C(=C(N=N2)C(=O)N)N
• Molecular Formula: C10H12N6O
• Molecular Weight: 232.24 g/mol

Description

“5-Amino-1-(3-aminobenzyl)-1H-1,2,3-triazole-4-carboxamide” is a chemical compound with the molecular formula C10H10N6. It belongs to the category of Pyrazoles & Triazoles.

Synthesis Analysis

The synthesis of similar compounds like 5-amino-1H-pyrazole-4-carbonitriles has been achieved using various catalysts and reagents like sodium ascorbate, molecular iodine, ionic liquids, nanoparticles, rhodium catalyst with sodium acetate (NaOAc), piperidine, piperidinium acetate, Cu (OAc) 2, CuO/ZrO 2, cerium (IV) ammonium nitrate, graphene oxide–TiO 2, oxone, palladium and copper, and alum. A novel, facile, one-pot, multicomponent protocol for the synthesis of 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitriles has been developed using this catalyst in water and SDBS at room temperature.

Molecular Structure Analysis

The molecular structure of “5-Amino-1-(3-aminobenzyl)-1H-1,2,3-triazole-4-carboxamide” can be analyzed using various spectroscopic techniques such as vibrational spectroscopy (IR), multinuclear (1H, 13C) NMR spectroscopy.

Chemical Reactions Analysis

5-Amino-pyrazoles have proven to be a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds. They have been used in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-Amino-1-(3-aminobenzyl)-1H-1,2,3-triazole-4-carboxamide” can be analyzed using various techniques. For instance, its melting point, boiling point, density, molecular formula, molecular weight, and other physical properties can be determined.

Scientific Research Applications

Antimicrobial Applications

1. Antimicrobial Properties : 5-Amino-1-(3-aminobenzyl)-1H-1,2,3-triazole-4-carboxamide demonstrates notable antimicrobial activities. For instance, certain derivatives of 1H-1,2,3-triazole-4-carboxamides, including 5-amino-1H-1,2,3-triazole-4-carboxamide, show promising action against pathogenic yeasts like Candida albicans, indicating their potential as antimicrobial agents (Pokhodylo et al., 2021).

Chemical Synthesis and Application

2. Synthesis for Biologically Active Compounds : The synthesis of 5-amino-1,2,3-triazole-4-carboxylic acid, closely related to the queried compound, is crucial for developing various biologically active compounds and peptidomimetics. This synthesis, notably influenced by the Dimroth rearrangement, provides a foundational compound for creating triazole-based scaffolds useful in medicinal chemistry (Ferrini et al., 2015).

Structural and Synthetic Exploration

3. Structural Exploration and Derivative Synthesis : Studies on 4-Amino-1,2,3-triazole-5-carboxamides, a group that includes the queried compound, have led to the synthesis of various structurally interesting derivatives. These derivatives have potential applications in the development of new compounds with distinct biological activities, demonstrating the versatility of this chemical framework in synthetic chemistry (Albert & Trotter, 1979).

Mechanism of Action

Target of Action

Triazole compounds are known to interact with various biological targets due to their versatile structure .

Mode of Action

Triazole compounds are known to interact with their targets through hydrogen-bonding and dipole interactions .

Biochemical Pathways

Triazole compounds are known to influence a variety of biochemical pathways due to their versatile structure .

Result of Action

Triazole compounds are known to have a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities .

Action Environment

The stability and efficacy of triazole compounds can be influenced by factors such as ph, temperature, and the presence of other compounds .